Cas no 121219-77-0 (2-Methyl-3,4-dihydronaphthalene-1-carboxylic acid)

2-Methyl-3,4-dihydronaphthalene-1-carboxylic acid is a substituted naphthalene derivative with a carboxylic acid functional group at the 1-position and a methyl group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its partially hydrogenated naphthalene core provides a balance of reactivity and stability, making it useful for further functionalization. The carboxylic acid moiety allows for derivatization into esters, amides, or other derivatives, while the methyl group can influence steric and electronic properties. The compound is typically handled under standard laboratory conditions, requiring protection from moisture and strong oxidizers to maintain purity.

2-Methyl-3,4-dihydronaphthalene-1-carboxylic acid structure

121219-77-0 structure

Product Name:2-Methyl-3,4-dihydronaphthalene-1-carboxylic acid

CAS No:121219-77-0

MF:C₁₂H₁₂O₂

MW:188.222483634949

CID:5302130

Update Time:2025-05-27

2-Methyl-3,4-dihydronaphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Methyl-3,4-dihydronaphthalene-1-carboxylic acid
- 2-Methyl-3,4-dihydronaphthalene-1-carboxylicacid
- Inchi： 1S/C12H12O2/c1-8-6-7-9-4-2-3-5-10(9)11(8)12(13)14/h2-5H,6-7H2,1H3,(H,13,14)
- InChI Key： IGCVVCHOXDUQMT-UHFFFAOYSA-N
- SMILES： OC(C1C2C=CC=CC=2CCC=1C)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 278
XLogP3: 2.2
Topological Polar Surface Area: 37.3

2-Methyl-3,4-dihydronaphthalene-1-carboxylic acid Pricemore >>

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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01068833-1g	2-Methyl-3,4-dihydronaphthalene-1-carboxylic acid	121219-77-0	95%	1g	￥7245.0	2023-04-05
Enamine	EN300-754529-0.05g	2-methyl-3,4-dihydronaphthalene-1-carboxylic acid	121219-77-0	95.0%	0.05g	$338.0	2025-03-22
Enamine	EN300-754529-0.1g	2-methyl-3,4-dihydronaphthalene-1-carboxylic acid	121219-77-0	95.0%	0.1g	$505.0	2025-03-22
Enamine	EN300-754529-0.25g	2-methyl-3,4-dihydronaphthalene-1-carboxylic acid	121219-77-0	95.0%	0.25g	$721.0	2025-03-22
Enamine	EN300-754529-0.5g	2-methyl-3,4-dihydronaphthalene-1-carboxylic acid	121219-77-0	95.0%	0.5g	$1136.0	2025-03-22
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Enamine	EN300-754529-5.0g	2-methyl-3,4-dihydronaphthalene-1-carboxylic acid	121219-77-0	95.0%	5.0g	$4226.0	2025-03-22
Enamine	EN300-754529-10.0g	2-methyl-3,4-dihydronaphthalene-1-carboxylic acid	121219-77-0	95.0%	10.0g	$6266.0	2025-03-22
1PlusChem	1P01CAQR-50mg	2-methyl-3,4-dihydronaphthalene-1-carboxylic acid	121219-77-0	95%	50mg	$480.00	2023-12-25